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Compound of Interest

Compound Name: tert-Butylferrocene

Cat. No.: B1143450

For researchers and professionals in drug development, ensuring the safe handling and
disposal of chemical reagents is paramount. This guide provides detailed, step-by-step
procedures for the proper disposal of tert-Butylferrocene, an organometallic compound used
in various research and industrial applications. Adherence to these guidelines is crucial for
maintaining laboratory safety and environmental compliance.

Quantitative Data for tert-Butylferrocene

A summary of the key physical and chemical properties of tert-Butylferrocene is presented
below. This information is essential for its safe handling and storage.
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Property Value

CAS Number 1316-98-9[1]

Molecular Formula CiaHisFe[1]

Molecular Weight 242.14 g/mol [1]
Appearance Dark orange liquid[1][2]
Density 1.18 - 1.201 g/mL at 25°CJ[1][3]
Boiling Point 80 °C /176 °F[2]

Flash Point > 109 °C /> 228.2 °F[2]
Water Solubility Immiscible[2]

Purity =2 97%

Storage Temperature 0-8°C[1]

Safety First: Personal Protective Equipment (PPE)

Before handling tert-Butylferrocene, it is imperative to be equipped with the appropriate
personal protective equipment to minimize exposure risks.

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield that conforms to
EN 166 (EU) or NIOSH (US) standards.[3]

» Skin Protection: Use chemical-impermeable gloves and wear fire- or flame-resistant and
impervious clothing.[3]

» Respiratory Protection: In case of inadequate ventilation or if exposure limits are exceeded,
use a full-face respirator.[3]

Step-by-Step Disposal Procedure

The disposal of tert-Butylferrocene must be conducted in a manner that ensures the safety of
laboratory personnel and protects the environment. As it is not classified as a hazardous
substance, standard chemical waste disposal protocols should be followed.[4]
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Step 1: Waste Identification and Segregation
o Clearly identify the waste as tert-Butylferrocene.

o Segregate it from other chemical wastes to avoid unintended reactions. It should be stored in
a dedicated and properly labeled container.

Step 2: Secure Containment and Labeling

o Use a chemically resistant container for storing the tert-Butylferrocene waste. Ensure the
container is in good condition and can be securely sealed.

o Label the container clearly with the name "tert-Butylferrocene" and any other identifiers
required by your institution's waste management program.

Step 3: Temporary Storage

» Store the sealed waste container in a cool, well-ventilated area designated for chemical
waste.

e The storage area should be away from heat sources and incompatible materials.
Step 4: Professional Disposal

o The final disposal of tert-Butylferrocene must be entrusted to a licensed and certified waste
disposal company.[4]

e Do not attempt to dispose of this chemical down the drain or in regular trash.

o Follow all local, state, and national regulations for chemical waste disposal.[4]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate any potential hazards:

o Ensure Adequate Ventilation: Immediately ensure the area is well-ventilated.[2][5]

» Evacuate Personnel: Keep unnecessary personnel away from the spill area.[4]
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» Contain the Spill: Use a suitable absorbent material to collect as much of the spill as
possible.[4]

o Clean the Area: Once the bulk of the material is collected, clean the area thoroughly.

e Dispose of Cleanup Materials: The absorbent material and any contaminated cleaning
supplies should be placed in a sealed container, labeled appropriately, and disposed of as
chemical waste through a licensed disposal company.

First Aid Measures

In case of exposure to tert-Butylferrocene, take the following immediate actions:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical
attention.[2][3]

o Skin Contact: Remove contaminated clothing immediately and wash the affected skin with
plenty of water. If irritation occurs, seek medical attention.[2][4]

o Eye Contact: Rinse the eyes immediately with plenty of water for at least 15 minutes, also
under the eyelids. If eye irritation persists, get medical advice/attention.[2]

 Ingestion: Rinse the mouth with water and drink plenty of water afterwards. Seek medical
attention if symptoms occur.[2][3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of tert-
Butylferrocene.
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Caption: Workflow for the proper disposal of tert-Butylferrocene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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